Cas no 68411-48-3 (Benzenamine, dodecyl-,branched)

• Product name: Benzenamine, dodecyl-,branched
• CAS No: 68411-48-3
• MF: C₁₆H₂₇N
• MW: 233.39228
• CID: 516694
• PubChem ID: 110201

Benzenamine, dodecyl-,branched Chemical and Physical Properties

Names and Identifiers

• Benzenamine, dodecyl-,branched
• 4-[(2-chlorophenyl)-[4-(ethylamino)-3-methylphenyl]methyl]-N-ethyl-2-methylaniline
• DODECYLANILINE
• EINECS 267-252-3
• EINECS 270-129-7
• 68411-48-3
• NS00126120
• CP 45528
• SCHEMBL7534665
• DTXSID20867596
• 4-(8-methylnonyl)aniline

• Inchi： InChI=1S/C16H27N/c1-14(2)8-6-4-3-5-7-9-15-10-12-16(17)13-11-15/h10-14H,3-9,17H2,1-2H3
• InChI Key： VTDJVUVSXKGADB-UHFFFAOYSA-N
• SMILES： CC(C)CCCCCCCC1=CC=C(C=C1)N

Computed Properties

• Exact Mass: 261.24600
• Monoisotopic Mass: 233.21435
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 0.908
• Boiling Point: 343.9 °C at 760 mmHg
• Flash Point: 144.5 °C
• Refractive Index: 1.511
• PSA: 12.03000
• LogP: 6.09240